Cas no 2228491-28-7 (1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228491-28-7
• MF: C₁₅H₁₇F₂NS
• MW: 281.363989591599
• CID: 6259326
• PubChem ID: 165677923
• Update Time: 2025-05-19

1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine
• [1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexyl]methanamine
• EN300-1945293
• 2228491-28-7

• Inchi： 1S/C15H17F2NS/c16-15(17)7-5-14(10-18,6-8-15)13-9-11-3-1-2-4-12(11)19-13/h1-4,9H,5-8,10,18H2
• InChI Key： ZFMLCMXCOGIDFO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1(CN)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 281.10497704g/mol
• Monoisotopic Mass: 281.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine

Introduction to 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228491-28-7)

1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2228491-28-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzothiophene core appended to a difluorocyclohexyl side chain via a methanamine linkage, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural design of 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine incorporates several key pharmacophoric elements. The benzothiophene moiety is well-known for its presence in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. Its aromatic system provides stability while allowing for diverse chemical modifications, making it a versatile scaffold for medicinal chemists. The difluorocyclohexyl group introduces fluorine atoms into the molecular structure, which are frequently employed to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. This combination of features positions the compound as a potential lead for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules targeting complex biological pathways. The benzothiophene-difluorocyclohexylmethanamine scaffold offers a unique opportunity to explore such interactions. Preliminary computational studies suggest that this compound may interact with biological targets involved in inflammation and neurodegeneration. The presence of both electron-rich and electron-withdrawing groups in its structure allows for tunable binding properties, which could be exploited to modulate enzyme activity or receptor binding.

One of the most compelling aspects of 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine is its potential application in the treatment of neurological disorders. Emerging research indicates that modifications to the benzothiophene core can influence the ability of molecules to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug delivery. The difluorocyclohexyl group may further enhance BBB penetration by improving lipophilicity and reducing polar surface area. These characteristics make the compound an attractive candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine presents both challenges and opportunities. Traditional synthetic routes involve multi-step organic transformations, including cross-coupling reactions to establish the benzothiophene-methanamine connection and fluorination techniques to introduce the difluorocyclohexyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one. For instance, palladium-catalyzed cross-coupling reactions have revolutionized the construction of aryl-amine linkages, while transition-metal-catalyzed fluorination offers precise control over fluorine incorporation.

The pharmacological evaluation of 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine has begun to yield promising results. In vitro assays have demonstrated modest activity against certain inflammatory enzymes, suggesting potential therapeutic utility in conditions involving chronic inflammation. Additionally, preliminary cell-based assays indicate that the compound may exhibit neuroprotective effects by modulating intracellular signaling pathways associated with oxidative stress and neurotoxicity. These findings warrant further investigation into its mechanism of action and potential clinical applications.

As research in medicinal chemistry continues to evolve, compounds like 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine are likely to play an increasingly important role in drug discovery pipelines. The integration of computational chemistry with experimental biology has accelerated the process of identifying promising candidates for further development. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) have enabled researchers to rapidly assess large libraries of compounds for biological activity. This approach has already led to the identification of several novel therapeutic agents with complex scaffolds similar to that of our compound.

The future prospects for 1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine are bright, particularly given its unique structural features and preliminary biological activity. Further studies are needed to fully elucidate its pharmacological profile and optimize its properties for clinical use. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising compound into a viable therapeutic option for patients suffering from neurological and inflammatory disorders.

In conclusion,1-(1-benzothiophen-2-yl)-4,4-difluorocyclohexylmethanamine (CAS No. 2228491-28-7) represents an exciting example of how innovative molecular design can yield compounds with therapeutic potential. Its combination of a well-studied benzothiophene scaffold with a functionalized difluorocyclohexyl group makes it a valuable asset in pharmaceutical research. As our understanding of biological pathways continues to expand，so too does our ability to develop targeted therapies based on molecules like this one.